Cas no 2171806-99-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171806-99-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6179000
• PubChem ID: 165530914
• Update Time: 2025-06-12

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid
• EN300-1561389
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]methyl}-4-methylpentanoic acid
• 2171806-99-6

• Inchi： 1S/C28H36N2O5/c1-18(2)13-19(26(32)33)15-29-25(31)14-28(3,4)17-30-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,13-17H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ZXJRDBJLSZTWPE-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic Acid (CAS No. 2171806-99-6)

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171806-99-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a fluorenylmethoxycarbonyl (Fmoc) protecting group with a bulky amide side chain, making it a versatile intermediate in the synthesis of complex peptidomimetics and bioactive molecules. The presence of both dimethylbutanamido and methylpentanoic acid moieties further enhances its utility in medicinal chemistry applications.

The Fmoc-protected amino acid derivatives are widely employed in solid-phase peptide synthesis (SPPS), a cornerstone technique in the development of peptide-based therapeutics. The stability and compatibility of the Fmoc group under mild basic conditions make it an ideal choice for protecting amino groups during peptide assembly. In contrast, the dimethylbutanamido moiety introduces steric bulk, which can be strategically utilized to modulate the binding affinity and selectivity of peptides or peptidomimetics against their biological targets. This combination of features positions 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid as a valuable building block for designing novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of this compound. Studies have demonstrated that the rigid structure imposed by the fluorenylmethoxycarbonyl group can enhance the binding stability of peptides to their protein targets, a critical factor in drug design. Additionally, the incorporation of bulky side chains like dimethylbutanamido has been shown to improve ligand efficiency by reducing off-target interactions. These insights are particularly relevant in the context of developing next-generation biologics, where optimizing molecular interactions at the atomic level is paramount.

The synthesis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and purification techniques such as column chromatography. The use of high-purity reagents and controlled reaction conditions is essential to ensure the structural integrity of the final product. Given its complexity, this compound serves as an excellent model system for exploring new synthetic methodologies and improving process optimization in industrial-scale peptide manufacturing.

In parallel with its synthetic utility, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid has been explored in several preclinical studies aimed at identifying novel therapeutic agents. Its structural features have been leveraged to develop peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties. For instance, modifications involving the fluorenylmethoxycarbonyl group have been shown to enhance solubility and stability, crucial factors for drug formulation. Furthermore, studies have investigated its potential as a scaffold for inhibiting enzyme targets implicated in metabolic disorders and inflammatory diseases.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid. Predictive models have been developed to assess molecular properties such as binding affinity, metabolic stability, and toxicity profiles based on structural features alone. These computational tools have enabled researchers to prioritize compounds for experimental validation more efficiently than traditional methods. As a result, compounds with unique structural motifs like this one are being rapidly screened for their potential therapeutic applications.

The role of peptidomimetics in overcoming limitations associated with traditional small-molecule drugs cannot be overstated. By mimicking peptide sequences while avoiding their inherent drawbacks—such as rapid degradation or poor cell permeability—peptidomimetics offer a promising alternative for treating complex diseases. The development of libraries containing derivatives like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid has opened new avenues for medicinal chemists to explore structure-function relationships at an unprecedented level.

Future directions in this area may include exploring biocatalytic routes for synthesizing complex derivatives more efficiently and sustainably. Enzymatic methods could potentially reduce reliance on hazardous reagents while improving yield and selectivity. Additionally, advances in nanotechnology may enable novel delivery systems tailored to enhance the bioavailability and targeted action of peptidomimetic drugs derived from compounds such as this one.

In conclusion,2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171806-99-6) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development. Its unique structural features make it an invaluable tool for synthesizing novel bioactive molecules, while its potential applications span multiple therapeutic domains underscore its importance in modern medicinal chemistry research.